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Compound of Interest

Compound Name: Benzyl D-Glucuronate

Cat. No.: B1140512 Get Quote

Introduction
Benzyl D-Glucuronate is a phase II metabolite of benzyl alcohol, a common preservative,

fragrance component, and industrial solvent. Benzyl alcohol is metabolized in the liver, first to

benzoic acid and then conjugated with glucuronic acid to form Benzyl D-Glucuronate, which is

subsequently excreted in the urine.[1][2][3] The quantification of Benzyl D-Glucuronate in

biological matrices such as plasma and urine is essential for pharmacokinetic studies,

toxicology assessments, and monitoring exposure to benzyl alcohol-containing products.

This application note provides a detailed protocol for the sensitive and selective quantification

of Benzyl D-Glucuronate in human plasma and urine using Ultra-High-Performance Liquid

Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS). The described

methodology is intended for researchers, scientists, and drug development professionals.

Metabolic Pathway of Benzyl Alcohol
Benzyl alcohol undergoes oxidation to benzaldehyde, followed by further oxidation to benzoic

acid. Benzoic acid is then conjugated with glucuronic acid by UDP-glucuronosyltransferase to

form Benzyl D-Glucuronate, a more water-soluble compound that can be readily eliminated

from the body.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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